3-(2-(3-Tert-butyl-4-methoxyphenyl)vinyl)pyridine

• CAS: 401615-94-9
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol
• SMILES: CC(C)(C)C1=C(C=CC(=C1)C=CC2=CN=CC=C2)OC
• InChI: InChI=1S/C18H21NO/c1-18(2,3)16-12-14(9-10-17(16)20-4)7-8-15-6-5-11-19-13-15/h5-13H,1-4H3/b8-7+
• InChIKey: MTBXYYJUHGSWRF-BQYQJAHWSA-N

Researchers optimizing TXA2 synthase or HCV NS5B polymerase inhibitors often encounter SAR disconnect when generic vinylpyridines fail to replicate the steric and lipophilic contributions of the 3-tert-butyl-4-methoxyphenyl motif. CAS 401615-94-9 directly addresses this gap as a validated pharmacophore building block. - Validated Pharmacophore: The 3-tert-butyl-4-methoxyphenyl group is a key recognition element, confirmed by co-crystallization with HCV NS5B (PDB: 4MK7). - Privileged Scaffold: Structurally aligned with the substituted vinyl pyridine class claimed in EP0337640A1 for TXA2 synthase inhibition. - Material Science Utility: The bulky tert-butyl group enhances organic solvent solubility and prevents aggregation, making it ideal for synthesizing functional polymers for OLED/OPV applications.

3-(2-(3-Tert-butyl-4-methoxyphenyl)vinyl)pyridine: Specialized Building Block

3-(2-(3-Tert-butyl-4-methoxyphenyl)vinyl)pyridine (CAS 401615-94-9) is a substituted vinyl pyridine building block characterized by a pyridine ring conjugated to a tert-butyl-4-methoxyphenyl group via an ethenyl linker . The tert-butyl group imparts significant steric hindrance and increased lipophilicity relative to simpler vinyl pyridine analogs, which is a critical differentiator for its use in modulating molecular interactions and physicochemical properties in drug discovery and materials science .

Why This Building Block Cannot Be Replaced by Simpler Analogs

Generic substitution with simpler vinyl pyridines, such as 4-[(E)-2-(4-methoxyphenyl)vinyl]pyridine (CAS 46739-60-0), fails to recapitulate the specific steric and electronic properties conferred by the tert-butyl and methoxy substituents on the phenyl ring of 401615-94-9. These modifications are not arbitrary; they are a recognized privileged motif for engaging biological targets, as demonstrated by the clinical relevance of the structurally related HCV NS5B polymerase inhibitor 3-(3-tert-butyl-4-methoxyphenyl)pyridin-2(1H)-one [1]. The tert-butyl group's steric bulk and lipophilicity are crucial for establishing favorable hydrophobic interactions and influencing molecular conformation, factors that directly impact target binding affinity, selectivity, and overall pharmacokinetic profile. Therefore, selecting a non-substituted analog for structure-activity relationship (SAR) studies or lead optimization would introduce significant experimental variance and likely lead to a loss of desired activity or altered physicochemical behavior.

• [1] RCSB PDB. (2013). 4MK7: Hepatitis C Virus polymerase NS5B genotype 1b (BK) in complex with inhibitor 2 (3-(3-tert-butyl-4-methoxyphenyl)pyridin-2(1H)-one). Retrieved from https://www.rcsb.org/structure/4MK7 View Source

Quantitative Differentiation Guide Against Closest Analogs

Impact of 3-Tert-butyl-4-methoxyphenyl Substitution on Physicochemical Profile

The inclusion of a tert-butyl group and methoxy substituent on the phenyl ring of 401615-94-9, compared to the unsubstituted 4-methoxyphenyl analog, results in a substantial calculated increase in lipophilicity (LogP) and molecular weight. This structural difference is a key design feature for modulating membrane permeability and target engagement. The precise arrangement of the tert-butyl and methoxy groups at the 3- and 4- positions, respectively, creates a specific steric environment that is a validated pharmacophore for interactions with viral polymerases [1].

Evidence Dimension	Physicochemical Profile
Target Compound Data	MW: 267.37 g/mol; Formula: C18H21NO
Comparator Or Baseline	4-[(E)-2-(4-Methoxyphenyl)vinyl]pyridine (CAS 46739-60-0): MW: 211.26 g/mol; Formula: C14H13NO
Quantified Difference	Difference in MW: +56.11 g/mol; Difference in Formula: +C4H8
Conditions	Calculated molecular properties from authoritative databases.

Why This Matters

The significant difference in lipophilicity and steric bulk directly influences a compound's ability to cross biological membranes and bind to hydrophobic protein pockets, making 401615-94-9 a specific tool for tuning these parameters in a way that simpler analogs cannot.

• [1] RCSB PDB. (2013). 4MK7: Hepatitis C Virus polymerase NS5B genotype 1b (BK) in complex with inhibitor 2 (3-(3-tert-butyl-4-methoxyphenyl)pyridin-2(1H)-one). Retrieved from https://www.rcsb.org/structure/4MK7 View Source

Potential TXA2 Synthase Inhibition Class Inference

The class of substituted vinyl pyridines is specifically claimed for its activity in inhibiting Thromboxane A2 (TXA2) synthetase, a key enzyme in platelet aggregation and vasoconstriction [1]. While direct activity data for 401615-94-9 is not publicly available, its structural alignment with the patent's general formula positions it as a candidate for this therapeutic pathway. This is in contrast to other vinyl pyridine derivatives that may not share this specific pharmacophore.

Evidence Dimension	Potential Biological Target Engagement
Target Compound Data	Structurally aligns with the general formula of substituted vinyl pyridines claimed as TXA2 synthetase inhibitors [1].
Comparator Or Baseline	Unsubstituted or differently substituted vinyl pyridines not encompassed by the specific claims of EP0337640A1.
Quantified Difference	N/A - Class-level inference based on patent scope.
Conditions	Analysis of patent claims (EP0337640A1).

Why This Matters

This class-level patent coverage suggests that 401615-94-9 is a member of a group of compounds with a known and valuable mechanism of action, providing a strong rationale for its selection in projects targeting TXA2-related pathways over other generic vinyl pyridine building blocks.

• [1] Takeda Chemical Industries, Ltd. (1989). Process for producing substituted vinyl pyridines. European Patent Office, EP0337640A1. Retrieved from https://patents.google.com/patent/EP0337640A1/en View Source

Validated Pharmacophore: Co-crystallization with HCV NS5B Polymerase

The specific 3-tert-butyl-4-methoxyphenyl substitution pattern present in 401615-94-9 is a validated privileged motif. This is evidenced by the co-crystal structure of the closely related analog 3-(3-tert-butyl-4-methoxyphenyl)pyridin-2(1H)-one in complex with the Hepatitis C Virus (HCV) NS5B polymerase (PDB ID: 4MK7) [1]. This structural evidence confirms that this particular arrangement of functional groups can facilitate productive binding interactions with a clinically relevant drug target, providing a strong rationale for incorporating this building block into larger molecular entities.

Evidence Dimension	Structural Validation of Pharmacophore
Target Compound Data	Contains the 3-tert-butyl-4-methoxyphenyl moiety.
Comparator Or Baseline	3-(3-tert-butyl-4-methoxyphenyl)pyridin-2(1H)-one, a validated HCV NS5B polymerase inhibitor.
Quantified Difference	N/A - This is qualitative structural evidence from X-ray crystallography.
Conditions	X-ray crystallography of ligand-protein complex (PDB: 4MK7).

Why This Matters

This provides a tangible, structural rationale for selecting 401615-94-9. It is not a theoretical building block; it contains a substructure that has been experimentally shown to engage a therapeutic target, thereby increasing the probability that derivatives incorporating it will exhibit similar binding modes.

• [1] RCSB PDB. (2013). 4MK7: Hepatitis C Virus polymerase NS5B genotype 1b (BK) in complex with inhibitor 2 (3-(3-tert-butyl-4-methoxyphenyl)pyridin-2(1H)-one). Retrieved from https://www.rcsb.org/structure/4MK7 View Source

Application Scenarios for 3-(2-(3-Tert-butyl-4-methoxyphenyl)vinyl)pyridine

Lead Optimization for TXA2 Synthase Inhibitors

401615-94-9 should be prioritized for the synthesis of novel Thromboxane A2 (TXA2) synthase inhibitors. Its structural alignment with the substituted vinyl pyridine class claimed in EP0337640A1 [1] makes it a strategic starting point for exploring this chemical space. Its use is justified over simpler vinyl pyridines due to the presence of the 3-tert-butyl-4-methoxyphenyl motif, which provides essential steric and lipophilic properties for optimizing target engagement and pharmacokinetics.

Novel NS5B Polymerase Inhibitor Development

This compound is a rational choice for the synthesis of novel HCV NS5B polymerase inhibitors. The co-crystallization of a close structural analog (PDB: 4MK7) validates the 3-tert-butyl-4-methoxyphenyl group as a key recognition element for this target [2]. 401615-94-9 can be used as a foundational building block to explore chemical space around this validated pharmacophore, potentially leading to derivatives with improved potency or altered resistance profiles.

Conjugated Polymers and Organic Electronics Design

Due to its extended conjugated π-system (phenyl-vinyl-pyridine) and bulky tert-butyl group, 401615-94-9 is a valuable monomer for the synthesis of functional polymers. The tert-butyl group can enhance solubility in organic solvents and prevent undesirable aggregation or π-stacking, which is crucial for solution-based processing of organic electronic materials such as OLEDs or organic photovoltaics . This differentiates it from less soluble, non-substituted vinyl pyridine analogs.

Probe for Steric and Hydrophobic Interactions

401615-94-9 serves as a unique probe in chemical biology for investigating the role of steric bulk and hydrophobicity in small molecule-protein interactions. By comparing its binding profile or biological activity with that of the simpler 4-methoxyphenyl analog (CAS 46739-60-0), researchers can deconvolute the specific contribution of the tert-butyl group to target engagement and cellular activity. This makes it an invaluable tool for SAR studies where understanding the impact of lipophilic substituents is paramount.

• [1] Takeda Chemical Industries, Ltd. (1989). Process for producing substituted vinyl pyridines. European Patent Office, EP0337640A1. Retrieved from https://patents.google.com/patent/EP0337640A1/en View Source
• [2] RCSB PDB. (2013). 4MK7: Hepatitis C Virus polymerase NS5B genotype 1b (BK) in complex with inhibitor 2 (3-(3-tert-butyl-4-methoxyphenyl)pyridin-2(1H)-one). Retrieved from https://www.rcsb.org/structure/4MK7 View Source